10.1039/C0PY00385A | Bulk ring-opening polymerization (ROP) of L-lactide catalyzed by Ni(ii) and Ni(ii)-Sm(iii) complexes based on a salen-type schiff-base ligand†

Bulk ring-opening polymerization (ROP) of L-lactide catalyzed by Ni(ii) and Ni(ii)-Sm(iii) complexes based on a salen-type schiff-base ligand†

Polymer Chemistry Pub Date: 2010-12-22 DOI: 10.1039/C0PY00385A

Abstract

A monometallic (Ni²⁺, 1) and a bimetallic (Ni²⁺-Sm³⁺, 2) complexes based on the Salen-type Schiff-base ligand H₂2L (H₂2L = N,N′-bis(3-methoxysalicylidene)ethylene-1,2-diamine) were synthesized and characterized by FT-IR, ESI-MS and X-ray crystallography. The catalysis results showed that the two complexes with different active species, could efficiently catalyze the bulk solvent-free melt ring-opening polymerization (ROP) of L-lactide with moderate molecular weights and narrow molecular weight distributions. Especially, for the bimetallic complex 2, the involvement of rare ions effectively passivated the catalytic behavior on the ROP of L-lactide, while was in favor of the increase of polymeric molecular weights (M_n) and the polymerization controllability.

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Bulk ring-opening polymerization (ROP) of L-lactide catalyzed by Ni(ii) and Ni(ii)-Sm(iii) complexes based on a salen-type schiff-base ligand†

Abstract

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Journal Name：Polymer Chemistry

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